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Compound of Interest

Compound Name: PROTAC ATR degrader-2

Cat. No.: B12364577

Technical Support Center: PROTAC ATR
Degrader-2

Welcome to the technical support center for PROTAC ATR degrader-2. This resource is
designed for researchers, scientists, and drug development professionals to provide guidance
on the use and stability of PROTAC ATR degrader-2 in cell culture experiments. Here you will
find frequently asked questions (FAQs) and troubleshooting guides to help you achieve
successful and reproducible results.

Section 1: Frequently Asked Questions (FAQS)
Q1: What is PROTAC ATR degrader-2 and how does it
work?

PROTAC ATR degrader-2 (also known as Compound 8i) is a heterobifunctional molecule
designed to induce the targeted degradation of the Ataxia Telangiectasia and Rad3-related
(ATR) protein.[1][2] It functions as a proteolysis-targeting chimera (PROTAC) by simultaneously
binding to the ATR protein and the Cereblon (CRBN) E3 ubiquitin ligase.[2][3] This induced
proximity forms a ternary complex (ATR-PROTAC-CRBN), which facilitates the ubiquitination of
ATR, marking it for degradation by the cell's proteasome.[4] This event-driven, catalytic
mechanism allows a single PROTAC molecule to induce the degradation of multiple ATR
protein copies.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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